Cas no 95591-73-4 (Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-)

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]- structure
95591-73-4 structure
Product Name:Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-
CAS No:95591-73-4
MF:C12H16N2O4S
MW:284.331441879272
CID:818448
PubChem ID:1529215
Update Time:2025-04-19

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-
    • 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazine
    • 1-(2,3-DIHYDRO-BENZO[1,4]DIOXINE-6-SULFONYL)-PIPERAZINE
    • 1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazine
    • CHEMBL1533290
    • DTXSID80364132
    • Oprea1_597343
    • 95591-73-4
    • HMS2253O11
    • CS-0270708
    • AKOS001514041
    • CCG-143765
    • MLS001116383
    • 1-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazine
    • Z56893151
    • SMR000625543
    • SCHEMBL1722280
    • EN300-05083
    • MFCD03119769
    • MDL: MFCD03119769
    • Inchi: 1S/C12H16N2O4S/c15-19(16,14-5-3-13-4-6-14)10-1-2-11-12(9-10)18-8-7-17-11/h1-2,9,13H,3-8H2
    • InChI Key: DHDNZVYHASSKPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)OCCO2)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 284.08307817g/mol
  • Monoisotopic Mass: 284.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76.2Ų

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]- Pricemore >>

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